2-[2-(Pyridin-4-yl)ethyl]-1lambda~6~,2-thiazolidine-1,1-dione

• CAS RN: 89151-10-0
• Molecular Formula: C10H14N2O2S
• Molecular Weight: 226.30 g/mol
• IUPAC Name: 2-(2-pyridin-4-ylethyl)-1,2-thiazolidine 1,1-dioxide
• InChI: InChI=1S/C10H14N2O2S/c13-15(14)9-1-7-12(15)8-4-10-2-5-11-6-3-10/h2-3,5-6H,1,4,7-9H2
• InChI Key: MPUDKQOIFDSDFB-UHFFFAOYSA-N
• Canonical SMILES: C1CN(S(=O)(=O)C1)CCC2=CC=NC=C2

Description

2-[2-(Pyridin-4-yl)ethyl]-1lambda~6~,2-thiazolidine-1,1-dione is a useful research compound. Its molecular formula is C10H14N2O2S and its molecular weight is 226.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A solution of 3-chloropropanesulphonyl chloride (20.0 g) in dichloromethane (200 cm3) was added dropwise over 1.5 hours to a stirred solution of 4-(2-aminoethyl)pyridine (13.8 g) in dichloromethane (200 cm3) and triethylamine (15 cm3) at 0° C. The ice bath was removed and the mixture was stirred for 16 hours. Saturated aqueous sodium carbonate (100 cm3) was then added and the organic phase was dried (MgSO4) and evaporated in vacuo to yield an oil which was suspended in abs. ethanol (500 cm3) and heated under reflux with potassium hydroxide (6.3 g) for 0.5 hours. The mixture was cooled and filtered and the filtrate was evaporated in vacuo to yield an oil which was taken into warm ethyl acetate (100 cm3), charcoal was added and the mixture was filtered. The filtrate was passed through a "Florisil" column (Trade Mark, Hopkin and Williams) and eluted further with ethyl acetate to obtain a colourless oil. Crystallisation from ethyl acetate gave 2-[2-(4-pyridyl)ethyl]isothiazolidine-1,1-dioxide as colourless needles, m.p. 70° C. (15.0 g).

Synthesis routes and methods II

Procedure details

A mixture of 4-vinylpyridine (324 g), isothiazolidine-1,1-dioxide (373 g), and "Triton B" solution (129 ml, 40% w/v in methanol) was heated in D.M.F. at 50°-55° for 7 hours. The reaction mixture was then concentrated under vacuum, water (2.52 liters) was added, and the product was extracted into CH2Cl2 (3×1.87 liters). The combined methylene chloride extracts were washed with water and then evaporated to dryness. The residue was dissolved in ethyl acetate (1.3 liters) at 35° and hexane (0.87 liters) was added over 10 minutes. The resulting crystalline product was granulated at -5 to 0° for 4 hours, filtered, washed with hexane (0.37 liters) and dried in vacuum at 25°, to give 2-[2-(4-pyridyl)ethyl]isothiazolidine-1,1-dioxide (518 g).